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Compound of Interest

Compound Name: Acetylpyrazine

Cat. No.: B1664038

An In-Depth Technical Guide to Acetylpyrazine for Researchers and Drug Development
Professionals

Introduction

Acetylpyrazine, with the IUPAC name 1-(Pyrazin-2-yl)ethan-1-one, is a significant organic
compound widely recognized for its distinct nutty, popcorn-like aroma.[1][2][3] It is a member of
the pyrazine class of compounds and functions as an aromatic ketone.[2][4] Naturally occurring
in foods such as seeds, nuts, and meats, it is a key component in the flavor and fragrance
industry. Beyond its sensory applications, acetylpyrazine serves as a crucial intermediate in
organic synthesis, particularly in the development of pharmaceuticals and novel materials. Its
unique heterocyclic structure and reactivity make it a valuable building block in medicinal
chemistry for creating compounds to treat conditions like malaria, epilepsy, and Parkinson's
disease.

Chemical Identification and Properties

Acetylpyrazine is a colorless to pale yellow crystalline solid at room temperature. It is
characterized by the CAS Registry Number 22047-25-2.

Chemical Synonyms

The compound is known by several other names in scientific literature and commercial
databases:
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e 2-Acetylpyrazine

e 1-(Pyrazin-2-yl)ethan-1-one

o Ethanone, 1-pyrazinyl-

o Ketone, methyl pyrazinyl

o Methyl pyrazinyl ketone

e 1-(2-Pyrazinyl)ethanone

FEMA Number 3126

Quantitative Physicochemical Data

The key properties of Acetylpyrazine are summarized in the table below for easy reference
and comparison.
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Property Value Reference(s)
Molecular Formula CeHsN20
Molar Mass 122.12 g/mol
CAS Number 22047-25-2
Colorless to pale yellow
Appearance . .
crystalline solid
Melting Point 75-78 °C (167-172 °F)
- _ 213 °C (415.4 °F) at 760
Boiling Point
mmHg; 78-79 °C at 8 mmHg
Density 1.107 - 1.136 g/cm3
Slightly soluble in water;
Solubility soluble in organic solvents like
ethanol
LogP (Octanol/Water) 0.2
Flash Point 84.4 °C

Applications in Research and Drug Development

The pyrazine ring is a privileged scaffold in medicinal chemistry, present in numerous natural
products and approved pharmaceuticals. Acetylpyrazine, as a functionalized pyrazine, is a
versatile starting material and intermediate.

o Pharmaceutical Intermediate: It is a key intermediate for synthesizing drugs for treating
malaria, epilepsy, and Parkinson's disease. The pyrazine moiety is found in clinically used
drugs like the tuberculosis agent Pyrazinamide and the multiple myeloma treatment
Bortezomib.

e Drug Discovery: Pyrazine derivatives are explored for a wide range of pharmacological
activities, including anticancer, antiviral, antibacterial, and anti-inflammatory effects.
Acetylpyrazine provides a reactive handle for elaboration into more complex molecules in
drug discovery programs.
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» Materials Science: Pyrazine-based structures are used to develop polymers and light-

responsive materials for applications in optical and photovoltaic devices.

The logical relationship between acetylpyrazine and its core applications is visualized below.
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Figure 1: Key application areas derived from Acetylpyrazine.

Experimental Protocols: Synthesis of

Acetylpyrazine

Several methods for the synthesis of acetylpyrazine have been reported. The choice of
method often depends on the desired scale, purity, and availability of starting materials.

Protocol 1: Grighard Reaction with 2-Cyanopyrazine

This common laboratory-scale synthesis involves the reaction of a Grignard reagent with 2-

cyanopyrazine.

Methodology:
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» Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., nitrogen or argon), prepare methylmagnesium bromide (CHsMgBr) by
reacting magnesium turnings with methyl bromide in anhydrous ether.

o Reaction: Cool the Grignard reagent in an ice bath. Slowly add a solution of 2-cyanopyrazine
dissolved in anhydrous ether or THF to the stirred Grignard solution.

e Quenching: After the addition is complete, allow the reaction to stir at room temperature for
several hours. The reaction is then carefully quenched by the slow addition of a saturated
agueous solution of ammonium chloride (NHa4Cl).

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl
ether or ethyl acetate (3x).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (NazS0Oa4), filter,
and concentrate under reduced pressure. The resulting crude product is purified by column
chromatography on silica gel or by recrystallization to yield pure acetylpyrazine.

Protocol 2: Oxidation of 2-Ethylpyrazine

This method is suitable for industrial synthesis and involves a two-step process starting from 2-
ethylpyrazine.

Methodology:

« Chlorination: 2-Ethylpyrazine is reacted with chlorine gas in the presence of a radical
initiator, such as benzoyl peroxide. This substitution reaction primarily occurs at the ethyl
group, forming a chlorinated intermediate. The reaction temperature is typically maintained
between 50-95 °C.

o Hydrolysis: The resulting intermediate is then subjected to hydrolysis. This is achieved using
a biphasic system of a saturated aqueous sodium bicarbonate solution and a water-miscible
organic solvent to increase the solubility of the intermediate.

o Workup and Purification: Following hydrolysis, the product is extracted into an organic
solvent, washed, dried, and concentrated. Final purification is achieved through distillation or
recrystallization to yield 2-acetylpyrazine with high purity.
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The workflow for the oxidation method is outlined in the diagram below.
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Figure 2: Synthesis workflow for Acetylpyrazine via oxidation.

Signaling Pathways and Biological Activity

While acetylpyrazine itself is primarily recognized as a flavorant, its derivatives are of

significant interest in drug discovery. The pyrazine core is a key pharmacophore that interacts

with various biological targets. For instance, pyrazine-containing molecules have been

developed as tyrosine kinase inhibitors for cancer therapy and as proteasome inhibitors.

However, detailed public information on specific signaling pathways directly modulated by

acetylpyrazine is not extensively documented, as its primary role in research is that of a

synthetic precursor rather than a bioactive agent itself. Research efforts are focused on
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synthesizing derivatives and then evaluating their biological activities on specific targets and
pathways.

Safety and Handling

Acetylpyrazine is classified as an irritant. It can cause skin, eye, and respiratory irritation.
Harmful if swallowed. Standard laboratory safety precautions, including the use of personal
protective equipment (gloves, safety glasses), should be observed when handling this
chemical. It should be stored in a cool, dry, dark place in a tightly sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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